Cas no 2060026-06-2 (5-(aminomethyl)-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-(aminomethyl)-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2060026-06-2
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD30499090
• CID: 5212400
• PubChem ID: 125452835
• Update Time: 2025-10-29

5-(aminomethyl)-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-1,3,6-trimethylpyrimidine-2,4-dione
• 5-(aminomethyl)-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• MDL： MFCD30499090
• Inchi： 1S/C8H13N3O2/c1-5-6(4-9)7(12)11(3)8(13)10(5)2/h4,9H2,1-3H3
• InChI Key： LXLBBPJPABTJJO-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=C(CN)C(=O)N1C

Additional information on 5-(aminomethyl)-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Comprehensive Overview of 5-(Aminomethyl)-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2060026-06-2)

5-(Aminomethyl)-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2060026-06-2) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its unique tetrahydropyrimidine core, is increasingly studied for its potential applications in drug development and therapeutic agents. Researchers are particularly intrigued by its structural features, which include an aminomethyl group and multiple methyl substitutions, making it a versatile intermediate in synthetic chemistry.

The molecular structure of 5-(Aminomethyl)-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione offers a robust framework for modifications, enabling the creation of derivatives with tailored properties. Its pyrimidine backbone is a common motif in many bioactive molecules, which explains its relevance in medicinal chemistry. The presence of the aminomethyl group enhances its reactivity, allowing for further functionalization, a feature highly sought after in the design of novel compounds.

In recent years, the demand for tetrahydropyrimidine derivatives has surged, driven by their potential in treating various health conditions. The compound 5-(Aminomethyl)-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is no exception, with studies exploring its role in modulating biological pathways. Its methyl groups contribute to its stability, while the dione moiety offers opportunities for hydrogen bonding, critical for interactions with biological targets.

One of the most frequently asked questions about 5-(Aminomethyl)-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione pertains to its synthesis. Researchers often inquire about efficient routes to produce this compound, given its complexity. Current methodologies focus on multi-step reactions involving condensation and methylation processes, with an emphasis on yield optimization and purity. The compound's CAS number 2060026-06-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

The applications of 5-(Aminomethyl)-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione extend beyond pharmaceuticals. Its derivatives are being investigated for use in agrochemicals, where their structural attributes could lead to the development of new pesticides or growth regulators. Additionally, the compound's potential in material science is being explored, particularly in the design of functional polymers and coatings. These diverse applications highlight its versatility and the growing interest in its properties.

From an industrial perspective, the scalability of producing 5-(Aminomethyl)-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a topic of ongoing research. Manufacturers are keen on developing cost-effective and environmentally friendly synthesis methods to meet the rising demand. The compound's tetrahydropyrimidine core is also a focal point for computational chemists, who use modeling techniques to predict its behavior and interactions, further accelerating its adoption in various fields.

In conclusion, 5-(Aminomethyl)-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2060026-06-2) represents a promising compound with wide-ranging applications. Its unique structural features, combined with its potential in pharmaceuticals, agrochemicals, and material science, make it a subject of intense research. As scientific advancements continue, this compound is likely to play a pivotal role in the development of innovative solutions across multiple industries.